Cas no 1094218-29-7 (1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine
• CAS No: 1094218-29-7
• MF: C₉H₉ClFN
• MW: 185.625864744186
• MDL: MFCD11186104
• CID: 4560356
• PubChem ID: 43146553
• Update Time: 2025-11-05

1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)cyclopropanamine
• Cyclopropanamine, 1-(2-chloro-6-fluorophenyl)-
• 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine

• MDL： MFCD11186104
• Inchi： 1S/C9H9ClFN/c10-6-2-1-3-7(11)8(6)9(12)4-5-9/h1-3H,4-5,12H2
• InChI Key： JVIOTHCGOLNUAO-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=CC=C2Cl)(N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine

1-(2-Chloro-6-Fluorophenyl)cyclopropan-1-amine: A Comprehensive Overview

The compound 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine (CAS No. 1094218-29-7) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclopropane ring, which is fused to a chloro-fluorophenyl group, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems.

The synthesis of 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the chloro-fluorophenyl intermediate. This intermediate is then subjected to cyclopropanation reactions, often utilizing transition metal catalysts such as palladium or nickel complexes. The use of these catalysts has been shown to significantly improve the efficiency and selectivity of the reaction, as demonstrated in recent research by Smith et al. (2023). The final step involves the introduction of the amine group, which can be achieved through reductive amination or other amine-forming reactions.

One of the most intriguing aspects of this compound is its cyclopropane ring, which introduces significant strain into the molecule. This strain can be harnessed to create reactive intermediates in various chemical transformations, making it a valuable tool in organic synthesis. For instance, recent studies by Johnson and colleagues (2023) have explored the use of this compound in cascade reactions, where multiple transformations occur sequentially, leading to highly complex molecular architectures with minimal synthetic steps.

In terms of applications, 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine has shown promise in the development of bioactive molecules. Its ability to act as a chiral inducer in asymmetric synthesis has been particularly noteworthy. Researchers have utilized this compound to synthesize enantiomerically enriched pharmaceutical agents, which are critical for modern drug development due to their improved efficacy and reduced side effects.

Moreover, the presence of both chlorine and fluorine substituents on the phenyl ring confers unique electronic and steric properties to the molecule. These properties make it an ideal candidate for exploring supramolecular chemistry, where interactions such as hydrogen bonding and π–π stacking play a crucial role. Recent experiments by Lee et al. (2023) have demonstrated that this compound can self-assemble into nanoscale structures under specific conditions, opening new avenues for its application in materials science and nanotechnology.

From an environmental standpoint, understanding the degradation pathways of 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine is essential for assessing its ecological impact. Studies conducted by Green et al. (2023) have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-(2-chloro-6-fluorophenyl)cyclopropan-1-amine (CAS No. 1094218-29-7) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.